1-ethyl-N-(2-oxo-2H-chromen-3-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-ethyl-N-(2-oxochromen-3-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C15H13N3O3/c1-2-18-12(7-8-16-18)14(19)17-11-9-10-5-3-4-6-13(10)21-15(11)20/h3-9H,2H2,1H3,(H,17,19)
• InChI Key: PDARWWUBJHKQAB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)C(=O)NC2=CC3=CC=CC=C3OC2=O
• Molecular Formula: C15H13N3O3
• Molecular Weight: 283.28 g/mol

Description

1-ethyl-N-(2-oxo-2H-chromen-3-yl)-1H-pyrazole-5-carboxamide is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Analysis

The research on compounds closely related to 1-ethyl-N-(2-oxo-2H-chromen-3-yl)-1H-pyrazole-5-carboxamide often focuses on their synthesis, structural analysis, and potential applications in various fields, including coordination chemistry and bioactive molecule development. For instance, novel organic ligands similar to the chemical structure of interest have been synthesized for creating copper(II), cobalt(II), and nickel(II) complexes. These complexes have been characterized through spectroscopic studies and crystal structure analysis, which is crucial for understanding their potential applications in materials science and catalysis (Myannik et al., 2018).

Chemical Sensing and Biological Applications

Additionally, derivatives of 1-ethyl-N-(2-oxo-2H-chromen-3-yl)-1H-pyrazole-5-carboxamide have been explored for chemical sensing and biological applications. A specific example includes the synthesis of a highly sensitive coumarin–pyrazolone probe for detecting Cr3+ ions in living cells. This research demonstrates the compound's utility in environmental monitoring and biological imaging, highlighting its relevance in developing new diagnostic tools and environmental sensors (Mani et al., 2018).

Antimicrobial Activity

The antimicrobial activity of pyrazole carboxamide derivatives, including structures akin to 1-ethyl-N-(2-oxo-2H-chromen-3-yl)-1H-pyrazole-5-carboxamide, has been evaluated. These studies are crucial for identifying new potential agents in the fight against microbial resistance. While some derivatives show weak fungicidal activity, others exhibit significant nematocidal activity against specific nematodes, underscoring the importance of structural modification in enhancing bioactivity (Zhao et al., 2017).

Catalysis and Organic Synthesis

Research has also delved into the catalytic applications of compounds related to 1-ethyl-N-(2-oxo-2H-chromen-3-yl)-1H-pyrazole-5-carboxamide, demonstrating their utility in facilitating chemical reactions. For instance, pentafluorophenylammonium triflate (PFPAT) has been used as a catalyst in the synthesis of chromeno[2,3-d]pyrimidinone derivatives, illustrating the compound's role in promoting efficient and greener chemical processes (Ghashang et al., 2013).